![molecular formula C19H18N2O4S2 B3011927 (Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-phenoxyacetamide CAS No. 865175-80-0](/img/structure/B3011927.png)
(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-phenoxyacetamide” is a derivative of benzo[d]thiazol . Benzo[d]thiazol derivatives have been synthesized and investigated for their potential antidepressant and anticonvulsant effects .
Synthesis Analysis
Benzo[d]thiazol derivatives have been synthesized through various methods. For instance, one study synthesized 34 new benzo[d]thiazol derivatives and investigated their potential antidepressant and anticonvulsant effects .Scientific Research Applications
Cytotoxic Activities
This compound has been studied for its potential cytotoxic effects against cancer cell lines. Similar benzothiazole derivatives have shown good cytotoxicity against human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer), suggesting that this compound could also be explored for its anticancer properties .
Antibacterial Properties
Benzothiazole derivatives have demonstrated antibacterial activity, which indicates that our compound of interest could be developed as an antibacterial agent. It could be particularly useful against bacteria that have developed resistance to current antibiotics .
Pesticidal Agents
Research on benzothiazole compounds has revealed their potential as pesticidal agents. They have been effective against pests like the oriental armyworm and diamondback moth, suggesting that this compound could be synthesized for use in agricultural pest control .
Acaricidal Effects
Some benzothiazole derivatives have shown lethality rates against spider mites at certain concentrations. This implies that the compound could be formulated into acaricides to manage mite populations in both agricultural and domestic settings .
Melanogenesis Inhibition
Benzothiazole derivatives have been synthesized and tested for their ability to inhibit melanogenesis. They have shown strong inhibitory effects on tyrosinase activity without cytotoxicity in melanoma cells, which suggests that this compound could be used in the treatment of hyperpigmentation disorders .
Calcium Ion Release in Neurons
Some studies have indicated that benzothiazole derivatives can activate the release of calcium ions in insect central neurons. This property could be harnessed for developing neuroactive drugs that target calcium ion channels, which are crucial in various neurological processes .
properties
IUPAC Name |
N-(6-methylsulfonyl-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S2/c1-3-11-21-16-10-9-15(27(2,23)24)12-17(16)26-19(21)20-18(22)13-25-14-7-5-4-6-8-14/h3-10,12H,1,11,13H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUZAUQGQTGHVSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)N(C(=NC(=O)COC3=CC=CC=C3)S2)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-phenoxyacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.